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An In-depth Technical Guide to 2-[2-(3-
Methoxyphenyl)ethyl]phenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-[2-(3-Methoxyphenyl)ethyl]phenol is a key chemical intermediate, recognized primarily for
its role in the synthesis of Sarpogrelate hydrochloride.[1] Sarpogrelate is a potent and selective
5-HT2A receptor antagonist, utilized as an antiplatelet agent.[1] This technical guide provides a
comprehensive overview of the physical and chemical properties, synthesis, and purification of
2-[2-(3-Methoxyphenyl)ethyl]phenol. While direct biological activities and signaling pathways
of this specific intermediate are not extensively documented in publicly available literature, this
guide will also touch upon the known activities of structurally related compounds to provide a
contextual understanding for further research.

Core Physical and Chemical Properties

2-[2-(3-Methoxyphenyl)ethyl]phenol is an organic compound that can present as a colorless
or light red oily liquid, or as a white solid.[2]
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Table 1: Physical and Chemical Properties of 2-[2-(3-

Methoxyphenyl)ethyllphenaol

Property Value Reference
CAS Number 167145-13-3 [1]
Molecular Formula C15H1602 [1]
Molecular Weight 228.29 g/mol [1]

Colorless or light red oily liquid;
Appearance

[2]

White solid
Melting Point 45.0t0 49.0 °C [1]
Boiling Point 347.6 £ 22.0 °C (Predicted) [1]
Density 1.111 + 0.06 g/cm? (Predicted) [1]
pKa 10.30 + 0.30 (Predicted) [1]
Solubility Chloroform (Slightly), Methanol o

(Slightly)

Spectral Data
B3C NMR

A reference provides the following chemical shifts for 2-[2-(3-Methoxyphenyl)ethyl]phenol in

CDCls, with the solvent peak at 77.0 ppm serving as the internal standard.

Table 2: *C NMR Spectral Data of 2-[2-(3-

Methoxyphenyl)ethyl]phenol
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Chemical Shift (ppm)

157.18

153.53

137.44

133.06

128.99

128.81

127.80

126.19

126.11

118.00

109.25

65.77

35.73

31.25

28.96

28.90

25.81

(Data sourced from a supporting information document and may represent a closely related
structure, used here as a reference.)[3]

Experimental Protocols

The synthesis of 2-[2-(3-Methoxyphenyl)ethyl]phenol is a critical step in the production of
Sarpogrelate. Various synthetic routes have been reported in patent literature. Below is a
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generalized experimental protocol based on a common synthetic pathway involving a Wittig-
type reaction followed by hydrogenation.

Synthesis of 2-[2-(3-Methoxyphenyl)ethyl]phenol

This synthesis can be conceptualized as a two-stage process: the formation of an intermediate,
1-benzyloxy-2-[2-(3-methoxyphenyl)vinyl]lbenzene, followed by its hydrogenation to yield the
final product.
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Synthesis Workflow for 2-[2-(3-Methoxyphenyl)ethyl]phenol

Stage 1: Wittig-type Reaction

m-Methoxychlorobenzene [ Triethyl phosphite

\

1 223 i (wet product)

Reflux Reaction o-Phenylmethoxybenzaldehyde Ethanol

Reflux Reaction

Purification
Wet Intermediate Methanol (80%) 5% Palladium on Carbon

Hydrogenation (15 atm)

2-[2-(3-Methoxyphenyl)ethyl]phenol (purity >99.5%) ‘

Click to download full resolution via product page
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A generalized workflow for the synthesis and purification of 2-[2-(3-
Methoxyphenyl)ethyl]phenol.

Stage 1: Synthesis of 1-benzyloxy-2-[2-(3-methoxyphenyl)vinyl]benzene

In a reaction vessel, 100g of m-methoxychlorobenzene is added to 300ml of triethyl
phosphite.

The mixture is heated to reflux and maintained for 1.5 hours.
After the reaction is complete, triethyl phosphite is recovered under reduced pressure.

To the remaining raffinate, 136g of o-phenylmethoxybenzaldehyde and 400ml of absolute
ethanol are added.

The new mixture is refluxed for 8 hours.
Following the reaction, the solvent is recovered, and ice water is added with stirring.

The resulting precipitate is filtered to obtain the wet product of 1-benzyloxy-2-[2-(3-
methoxyphenyl)vinyllbenzene.[4]

Stage 2: Synthesis of 2-[2-(3-Methoxyphenyl)ethyl]phenol

The wet product from the previous stage is placed in 500ml of 80% methanol.
69 of 5% palladium on carbon is added as a catalyst.

Hydrogen is introduced at a pressure of 15 atm, and the reaction proceeds until hydrogen
absorption ceases.

The palladium on carbon is removed by filtration.
Methanol is recovered from the filtrate under reduced pressure.

The solution is then cooled, leading to layer separation. The lower layer containing the
product oil is collected.[4]

Purification
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200ml of petroleum ether is added to the collected oil.

The mixture is stirred for 2 hours at a temperature of -2 to 0 °C to induce crystallization.

The crystallized product is collected by filtration.

The solid is dried under vacuum at 20-25 °C to yield the final product with a purity of over
99.5%.[4][5]

Biological Activity and Signaling Pathways
(Contextual)

Direct experimental data on the biological activities and signaling pathways of 2-[2-(3-
Methoxyphenyl)ethyl]phenol are not readily available in the scientific literature. Its primary
documented role is as a precursor in chemical synthesis.[1] However, the broader class of 2-
methoxyphenols, to which this compound belongs, has been studied for various biological
effects.

Research on other 2-methoxyphenol derivatives has indicated potential antioxidant, anti-
inflammatory, and cytotoxic activities.[6][7] For instance, some compounds in this class have
been shown to inhibit cyclooxygenase-2 (COX-2), an enzyme involved in inflammatory
pathways.[6][7]

Given the absence of direct evidence for the target compound, a hypothetical signaling
pathway can be proposed based on the known activities of related methoxyphenols. This is
purely for illustrative and research-guiding purposes and is not based on experimental data for
2-[2-(3-Methoxyphenyl)ethyl]phenol itself.
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Hypothetical Signaling Pathway for a Structurally Related Compound
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A hypothetical anti-inflammatory pathway based on related 2-methoxyphenol compounds.

This diagram illustrates a potential mechanism where a 2-methoxyphenol compound could
exert anti-inflammatory effects by inhibiting the expression of COX-2, thereby reducing the
production of pro-inflammatory prostaglandins. It is crucial to reiterate that this pathway is

speculative for 2-[2-(3-Methoxyphenyl)ethyl]phenol and requires experimental validation.
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Conclusion

2-[2-(3-Methoxyphenyl)ethyl]phenol is a well-characterized intermediate with established
physical and chemical properties and defined synthetic routes. Its primary utility lies in the
pharmaceutical industry as a building block for Sarpogrelate. While its own biological activity
profile is not a current focus of extensive research, the known activities of related
methoxyphenol compounds suggest that further investigation into its pharmacological
properties could be a worthwhile endeavor for drug discovery and development professionals.
The protocols and data presented in this guide offer a solid foundation for researchers working
with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-[2-(3-Methoxyphenyl)ethyl]phenol | 167145-13-3 [chemicalbook.com]

2. 2-[2-(3-Methoxyphenyl)ethyl]phenol - Changzhou Xuanming Pharmaceutical Technology
Co., Ltd [xuanmingchem.com]

« 3.rsc.org [rsc.org]

e 4. Synthetic method of sarpogrelate intermediate 2-[2-(3-methoxyphenyl)ethyl]phenol -
Eureka | Patsnap [eureka.patsnap.com]

o 5. CN105906486A - Synthetic method of sarpogrelate intermediate 2-[2-(3-
methoxyphenyl)ethyl]phenol - Google Patents [patents.google.com]

» 6. Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers -
PubMed [pubmed.ncbi.nim.nih.gov]

o 7. files.core.ac.uk [files.core.ac.uk]

¢ To cite this document: BenchChem. [physical and chemical properties of 2-[2-(3-
Methoxyphenyl)ethyl]phenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049715#physical-and-chemical-properties-of-2-2-3-
methoxyphenyl-ethyl-phenol]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b049715?utm_src=pdf-body
https://www.benchchem.com/product/b049715?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21303582.htm
https://www.xuanmingchem.com/product_263580.html
https://www.xuanmingchem.com/product_263580.html
https://www.rsc.org/suppdata/c5/qo/c5qo00395d/c5qo00395d1.pdf
https://eureka.patsnap.com/patent-CN105906486A
https://eureka.patsnap.com/patent-CN105906486A
https://patents.google.com/patent/CN105906486A/en
https://patents.google.com/patent/CN105906486A/en
https://pubmed.ncbi.nlm.nih.gov/17436566/
https://pubmed.ncbi.nlm.nih.gov/17436566/
https://files.core.ac.uk/download/pdf/34708095.pdf
https://www.benchchem.com/product/b049715#physical-and-chemical-properties-of-2-2-3-methoxyphenyl-ethyl-phenol
https://www.benchchem.com/product/b049715#physical-and-chemical-properties-of-2-2-3-methoxyphenyl-ethyl-phenol
https://www.benchchem.com/product/b049715#physical-and-chemical-properties-of-2-2-3-methoxyphenyl-ethyl-phenol
https://www.benchchem.com/product/b049715#physical-and-chemical-properties-of-2-2-3-methoxyphenyl-ethyl-phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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